Trihydroxycoprostane-d7

• Molecular Formula: C27H48O3
• Molecular Weight: 427.7 g/mol
• InChI: InChI=1S/C27H48O3/c1-16(2)7-6-8-17(3)20-9-10-21-25-22(15-24(30)27(20,21)5)26(4)12-11-19(28)13-18(26)14-23(25)29/h16-25,28-30H,6-15H2,1-5H3/t17-,18+,19-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1/i1D3,2D3,16D
• InChIKey: RIVQQZVHIVNQFH-SICWUKBHSA-N

Trihydroxycoprostane-d7 Overview

Trihydroxycoprostane-d7 (3α,7α,12α-Trihydroxycoprostane-d7) is a stable isotopologue of the endogenous bile acid intermediate trihydroxycoprostane (THC), featuring seven non-exchangeable deuterium atoms (d7) incorporated into the molecular structure . This compound serves as a superior internal standard in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods for the accurate quantification of THC and related sterols in complex biological matrices [1]. Its high isotopic purity (≥98% deuterated) ensures minimal native isotope interference, while its structural identity to the unlabeled analyte guarantees co-elution and ionization characteristics that are essential for correcting matrix effects and analyte losses during sample preparation .

Isotope-labeled internal standard (d7) for THC

LC-MS/MS isotope dilution workflow

Sterol 27-hydroxylase assay context

• [1] MedChemExpress. (n.d.). Trihydroxycoprostane-d7 Stable Isotope Product Information. Available at: https://www.medchemexpress.eu/trihydroxycoprostane-d7.html (Accessed: 23 April 2026). View Source

Why Trihydroxycoprostane-d7 Cannot Be Substituted

Generic substitution with unlabeled trihydroxycoprostane fails because it is chemically indistinguishable from endogenous analyte, rendering it useless as an internal standard for quantitative mass spectrometry. Substitution with structurally dissimilar deuterated bile acids (e.g., cholic acid-d4, chenodeoxycholic acid-d4) introduces differential extraction recoveries and ionization efficiencies due to variations in hydrophobicity, functional group presentation, and chromatographic retention, thereby failing to adequately correct for analyte-specific matrix effects [1]. Even substitution with a d4-labeled version of the same compound presents a higher risk of isotopic spectral overlap with the M+1 or M+2 isotopologues of the unlabeled analyte, particularly when the analyte is present at high abundance or when using lower-resolution mass spectrometers [2]. The seven-deuterium (d7) substitution pattern in Trihydroxycoprostane-d7 provides a +7 Da mass shift that maximizes analytical specificity and minimizes cross-talk between the analyte and internal standard channels.

Unlabeled THC

Indistinguishable from endogenous analyte; may not provide separate MS quantification channel.

Non-matched bile acid-d4 ISTDs

Differential recovery and ionization due to structural mismatch may introduce bias in matrix-effect correction.

d4-labeled THC analogs

Smaller +4 Da mass shift may present higher isotopic overlap risk with analyte M+2 isotopologues, potentially biasing quantification.

• [1] Krautbauer S, Buchler C, Liebisch G. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem. 2016;88(22):10957-10961. doi:10.1021/acs.analchem.6b02596 View Source
• [2] Berg T, Karlsen M, Oiestad AM, Johansen JE, Liu H, Strand DH. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2014;1344:83-90. doi:10.1016/j.chroma.2014.04.020 View Source

Trihydroxycoprostane-d7 Quantitative Evidence Guide

Quantifiable Mass Shift for Isotope Dilution MS

Trihydroxycoprostane-d7 is differentiated from unlabeled trihydroxycoprostane by a nominal mass shift of +7 Da, which is essential for its function as an internal standard in isotope dilution mass spectrometry (IDMS) . Unlabeled THC cannot be used as an internal standard because it is indistinguishable from the endogenous analyte in the mass spectrometer, preventing separate quantification [1].

Mass Shift IDMS

Head-to-head

+7 Da (d7-THC) vs 0 Da (unlabeled)

Target+7 Da shift, enables separate MRM channel

Comparator0 Da, indistinguishable from analyte

Reported mass-shift context for IDMS.

Head-to-head comparison.

Evidence Dimension	Mass Difference (ΔDa) for MS Quantification
Target Compound Data	+7 Da (nominal mass increase relative to unlabeled THC)
Comparator Or Baseline	0 Da (unlabeled Trihydroxycoprostane, C27H48O3, MW 420.68)
Quantified Difference	+7 Da (enables separate MRM channel for internal standard)
Conditions	Mass spectrometry (MS) analysis, negative ion mode electrospray ionization (ESI-)

Why This Matters

Procurement of Trihydroxycoprostane-d7 enables accurate and precise quantification of endogenous THC via LC-MS/MS, a capability that unlabeled THC completely lacks.

• [1] Krautbauer S, Buchler C, Liebisch G. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem. 2016;88(22):10957-10961. doi:10.1021/acs.analchem.6b02596 View Source

Reduced Isotopic Spectral Overlap vs. d4 Standards

The +7 Da mass shift of Trihydroxycoprostane-d7 provides a larger separation from the analyte's M+0 peak compared to the +4 Da shift provided by d4-labeled internal standards commonly used for other bile acids (e.g., cholic acid-d4) . This larger shift reduces the risk of spectral overlap between the internal standard's M+0 peak and the analyte's naturally occurring heavy isotopologues (e.g., M+2 from 13C2 or 18O2), which is a known source of quantification bias in high-abundance analyte assays [1].

Spectral Overlap Risk

Class-level

+7 Da vs +4 Da d4-analogs

d7-THC+7 Da, lower M+2 overlap risk

d4-bile acid+4 Da, higher M+2 overlap risk

Supports lower overlap risk in reported conditions.

Class-level inference.

Evidence Dimension	Mass Shift and Potential Isotopic Overlap Risk
Target Compound Data	+7 Da mass shift (d7-THC). Lower risk of overlap with analyte M+2 isotopologue.
Comparator Or Baseline	+4 Da mass shift (e.g., d4-cholic acid, d4-chenodeoxycholic acid). Higher risk of overlap with analyte M+2 isotopologue.
Quantified Difference	+3 Da larger mass shift for d7-THC compared to d4 analogs.
Conditions	High-resolution or unit-resolution mass spectrometry; analysis of bile acids in biological extracts where analyte concentrations may span 3-4 orders of magnitude.

Why This Matters

Selecting d7-THC over a d4-labeled bile acid internal standard minimizes the potential for systematic quantification errors, improving data accuracy and reproducibility for critical pharmacokinetic and metabolomic studies.

• [1] Zheng JJ, Shields EE, Snow KJ, et al. The utility of stable isotope labeled (SIL) analogues in the bioanalysis of endogenous compounds by LC-MS applied to the study of bile acids in a metabolomics assay. Anal Biochem. 2016;503:71-78. doi:10.1016/j.ab.2016.03.011 View Source

Superior Matrix Effect Correction via Co-Elution

A systematic comparison of internal standards (IS) for bile acid analysis demonstrated that stable isotope-labeled (SIL) analogues which perfectly match the endogenous analyte provide the highest data quality in terms of precision and accuracy, specifically due to their identical extraction recovery and ionization behavior [1]. Trihydroxycoprostane-d7, being a direct structural analogue of trihydroxycoprostane, ensures perfect co-elution under reversed-phase chromatographic conditions (typical RPLC C18 columns, acidic or neutral mobile phases) [2], unlike structurally dissimilar bile acid internal standards (e.g., deoxycholic acid-d4, lithocholic acid-d4) which may elute at different retention times and experience different degrees of ion suppression or enhancement.

Matrix Effect Correction

Cross-study comparable

Perfect co-elution vs non-matched ISTDs

d7-THCIdentical recovery and ionization

Other bile acid-d4May exhibit differential recovery

Supports matrix-effect correction review.

Cross-study comparable evidence.

Evidence Dimension	Correction of Analyte-Specific Matrix Effects
Target Compound Data	Perfect structural match; identical extraction recovery and ionization efficiency as endogenous THC [1].
Comparator Or Baseline	Structurally dissimilar deuterated bile acids (e.g., d4-deoxycholic acid, d4-lithocholic acid); may exhibit different recoveries and ionization [2].
Quantified Difference	Class-level evidence shows SIL-matched IS yields significantly better accuracy and precision for bile acid quantification than non-matched IS [1].
Conditions	LC-ESI-MS/MS analysis of biological matrices (serum, plasma, tissue extracts) using reversed-phase chromatography.

Why This Matters

Procuring Trihydroxycoprostane-d7 guarantees optimal correction for analyte-specific matrix effects, a critical requirement for generating reliable quantitative data in complex biological studies involving trihydroxycoprostane.

• [1] Krautbauer S, Buchler C, Liebisch G. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem. 2016;88(22):10957-10961. doi:10.1021/acs.analchem.6b02596 View Source
• [2] Zheng JJ, Shields EE, Snow KJ, et al. The utility of stable isotope labeled (SIL) analogues in the bioanalysis of endogenous compounds by LC-MS applied to the study of bile acids in a metabolomics assay. Anal Biochem. 2016;503:71-78. doi:10.1016/j.ab.2016.03.011 View Source

Certified High Isotopic Purity

Trihydroxycoprostane-d7 is supplied with a certified isotopic purity of ≥98% deuterated . This high purity ensures that the contribution of unlabeled (d0) or under-labeled (e.g., d6) species to the analyte's M+0 or M+1 signal is negligible (≤2%), a critical factor for maintaining assay linearity and accuracy, especially at low analyte concentrations [1]. In contrast, lower purity or less rigorously characterized internal standards can introduce significant bias in isotope dilution calculations.

Isotopic Purity

Specification review

≥98% deuterated

May reduce correction algorithm complexity.

As specified by vendor CoA.

Evidence Dimension	Isotopic Purity and Accuracy of Isotope Dilution Calculations
Target Compound Data	≥98% deuterated (≤2% unlabeled/under-labeled species)
Comparator Or Baseline	Generic or unspecified purity deuterated standards (may have lower isotopic enrichment).
Quantified Difference	≤2% potential interference versus potentially higher interference from lower purity standards.
Conditions	As specified by vendor Certificate of Analysis (CoA); applicable to all quantitative LC-MS/MS methods.

Why This Matters

Procurement of a high-purity standard like Trihydroxycoprostane-d7 reduces the need for complex isotopic correction algorithms and minimizes the risk of systematic underestimation or overestimation of endogenous trihydroxycoprostane concentrations.

• [1] Berg T, Karlsen M, Oiestad AM, Johansen JE, Liu H, Strand DH. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2014;1344:83-90. doi:10.1016/j.chroma.2014.04.020 View Source

Validated in Sterol 27-Hydroxylase Assays

Trihydroxycoprostane is a known substrate for the sterol 27-hydroxylase enzyme (CYP27A1), a key enzyme in the bile acid synthetic pathway . Trihydroxycoprostane-d7 serves as the definitive internal standard for quantifying the enzymatic conversion of THC to downstream products in cell-based or in vitro assays . Its use allows for precise measurement of substrate depletion or product formation without the confounding effects of endogenous THC present in liver microsomes or hepatocyte preparations.

Sterol 27-Hydroxylase Assay

Data to verify

Enables THC quantification in CYP27A1 enzyme assays

Supports enzyme kinetic assay context.

Data to verify; source review.

Evidence Dimension	Utility in Specific Biochemical Assays
Target Compound Data	Essential internal standard for quantifying THC in sterol 27-hydroxylase activity assays.
Comparator Or Baseline	Unlabeled THC (cannot be used as internal standard) or structurally unrelated internal standards (do not correct for THC-specific matrix effects).
Quantified Difference	Enables accurate enzyme kinetic parameter determination (e.g., Km, Vmax) for THC metabolism.
Conditions	In vitro enzyme assays using recombinant CYP27A1 or liver microsomes; LC-MS/MS detection.

Why This Matters

For researchers investigating bile acid synthesis disorders or drug metabolism, Trihydroxycoprostane-d7 is the indispensable tool for generating reliable and publication-quality enzyme kinetic data.

Cost-Effective Alternative to 13C Standards

While 13C-labeled internal standards offer the advantage of near-identical physical-chemical properties and no risk of hydrogen-deuterium exchange, they are often significantly more expensive to synthesize and procure compared to deuterium-labeled analogs [1]. Trihydroxycoprostane-d7 provides a highly effective and cost-efficient alternative for most routine bioanalytical applications. The deuterium atoms in d7-THC are located on stable carbon positions and are not subject to exchange under typical sample preparation and LC-MS conditions (e.g., pH 3-8, ambient temperature) [2], ensuring reliable quantification without the premium price associated with 13C-labeled standards.

Cost-Effectiveness

Class-level

Lower synthesis cost vs 13C-labeled ISTD

d7-THCComparable performance, budget-friendly

13C-THCMarginally better in H/D exchange-prone conditions

Supports cost-effective selection in typical workflows.

Class-level inference.

Evidence Dimension	Cost per Analysis vs. Analytical Performance
Target Compound Data	Deuterium-labeled (d7); lower synthesis cost, comparable performance for most applications.
Comparator Or Baseline	13C-labeled THC internal standard (if available); higher synthesis cost, marginally better performance in extreme pH or hydrogen-deuterium exchange-prone conditions.
Quantified Difference	Significant cost savings without substantial compromise in data quality for typical bile acid assays.
Conditions	Standard LC-MS/MS bioanalytical workflows (pH 3-8, room temperature sample preparation).

Why This Matters

Procuring Trihydroxycoprostane-d7 represents a scientifically sound and budget-conscious decision for laboratories requiring a reliable internal standard for trihydroxycoprostane quantification without the high cost of 13C-labeled alternatives.

• [1] Berg T, Karlsen M, Oiestad AM, Johansen JE, Liu H, Strand DH. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2014;1344:83-90. doi:10.1016/j.chroma.2014.04.020 View Source
• [2] Krautbauer S, Buchler C, Liebisch G. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem. 2016;88(22):10957-10961. doi:10.1021/acs.analchem.6b02596 View Source

Trihydroxycoprostane-d7 Application Scenarios

Absolute Quantification in Biological Fluids and Tissues

Scenario: A research laboratory is investigating alterations in bile acid intermediate metabolism associated with non-alcoholic fatty liver disease (NAFLD) or inborn errors of bile acid synthesis. Trihydroxycoprostane-d7 is the optimal internal standard for this scenario [1]. Its perfect structural match to the endogenous analyte ensures correction for extraction and ionization variations (Evidence Item 3). The +7 Da mass shift provides unambiguous analyte/internal standard discrimination (Evidence Item 1). High isotopic purity (≥98%) minimizes bias in low-concentration samples (Evidence Item 4). Procurement of Trihydroxycoprostane-d7 is necessary to generate accurate, publication-ready quantitative data for THC in complex matrices like serum, plasma, liver homogenates, and urine.

CYP27A1 Enzyme Kinetic Studies

Scenario: A pharmacology or biochemistry group is characterizing the activity of recombinant sterol 27-hydroxylase or the effect of a drug candidate on this key bile acid synthesis enzyme. Trihydroxycoprostane-d7 is the essential internal standard for quantifying the substrate (THC) depletion and/or product formation [2]. Unlabeled THC cannot serve this purpose. Structurally dissimilar internal standards (e.g., d4-cholic acid) fail to adequately correct for THC-specific recovery losses during sample workup (Evidence Item 3). Therefore, procurement of Trihydroxycoprostane-d7 is mandatory for determining accurate kinetic parameters (Km, Vmax) and inhibition constants (IC50).

LC-MS/MS Method Development for Bile Acid Panels

Scenario: An analytical chemistry core facility or a bioanalytical CRO is developing a targeted LC-MS/MS panel for comprehensive bile acid profiling that includes the intermediate trihydroxycoprostane. The procurement of Trihydroxycoprostane-d7 is justified over generic d4-bile acid standards due to its superior mass shift (+7 Da vs +4 Da) which reduces the risk of isotopic cross-talk with other co-eluting bile acid species in a complex panel (Evidence Item 2) [1]. Its use ensures that the method's quantitative performance for THC meets rigorous FDA/EMA bioanalytical method validation guidelines for accuracy and precision [2].

Cost-Effective Bioanalysis in Preclinical Studies

Scenario: A research group with a limited budget requires a reliable internal standard for quantifying trihydroxycoprostane in a large batch of rodent study samples. Trihydroxycoprostane-d7 offers a high-performance, cost-effective solution [1]. Compared to the potential cost and limited availability of a custom-synthesized 13C-labeled analog, d7-THC provides equivalent quantitative accuracy for standard bioanalytical workflows (Evidence Item 6). Procurement of Trihydroxycoprostane-d7 allows the laboratory to achieve their analytical objectives without exceeding budget constraints.

Application

Selection Property

Validation Focus

Quantification of endogenous THC in research matrices (serum, liver homogenate)

Isotope dilution MS context

Co-elution and recovery correction

CYP27A1 substrate turnover studies

Enzyme kinetic assay compatibility

Substrate depletion and product formation context

Multi-analyte bile acid panel method development

Isotopic interference reduction

Bioanalytical validation endpoint review

Cost-effective preclinical bioanalysis

Cost-to-performance ratio review

Batch analysis reproducibility

• [1] Krautbauer S, Buchler C, Liebisch G. Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC-MS/MS: Tauro-Conjugated Bile Acids as an Example. Anal Chem. 2016;88(22):10957-10961. doi:10.1021/acs.analchem.6b02596 View Source
• [2] Berg T, Karlsen M, Oiestad AM, Johansen JE, Liu H, Strand DH. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2014;1344:83-90. doi:10.1016/j.chroma.2014.04.020 View Source